Cas no 2742656-84-2 (1-(3,3-Difluorocyclobutyl)prop-2-yn-1-amine hydrochloride)

1-(3,3-Difluorocyclobutyl)prop-2-yn-1-amine hydrochloride is a fluorinated cyclobutylamine derivative featuring a propargylamine moiety. The compound's key structural attributes include a difluorocyclobutyl group, which enhances metabolic stability and lipophilicity, and a terminal alkyne functionality that enables further synthetic modifications. The hydrochloride salt form improves solubility and handling properties. This intermediate is valuable in medicinal chemistry for the development of bioactive molecules, particularly in the synthesis of enzyme inhibitors and receptor modulators. Its rigid cyclobutyl scaffold and fluorine substitution contribute to improved binding affinity and selectivity in target interactions. The compound is suitable for cross-coupling reactions, click chemistry, and other derivatization strategies.
1-(3,3-Difluorocyclobutyl)prop-2-yn-1-amine hydrochloride structure
2742656-84-2 structure
Product Name:1-(3,3-Difluorocyclobutyl)prop-2-yn-1-amine hydrochloride
CAS No:2742656-84-2
MF:C7H10ClF2N
MW:181.61080789566
CID:6229106
PubChem ID:165687524
Update Time:2025-10-20

1-(3,3-Difluorocyclobutyl)prop-2-yn-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • EN300-37139238
    • 1-(3,3-difluorocyclobutyl)prop-2-yn-1-amine hydrochloride
    • 2742656-84-2
    • 1-(3,3-Difluorocyclobutyl)prop-2-yn-1-amine hydrochloride
    • Inchi: 1S/C7H9F2N.ClH/c1-2-6(10)5-3-7(8,9)4-5;/h1,5-6H,3-4,10H2;1H
    • InChI Key: WOIWKIPUXFORPV-UHFFFAOYSA-N
    • SMILES: Cl.FC1(CC(C(C#C)N)C1)F

Computed Properties

  • Exact Mass: 181.0469833g/mol
  • Monoisotopic Mass: 181.0469833g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

1-(3,3-Difluorocyclobutyl)prop-2-yn-1-amine hydrochloride Pricemore >>

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Additional information on 1-(3,3-Difluorocyclobutyl)prop-2-yn-1-amine hydrochloride

Comprehensive Overview of 1-(3,3-Difluorocyclobutyl)prop-2-yn-1-amine hydrochloride (CAS No. 2742656-84-2)

The compound 1-(3,3-Difluorocyclobutyl)prop-2-yn-1-amine hydrochloride (CAS No. 2742656-84-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a difluorocyclobutyl moiety and a propynylamine backbone, this molecule offers intriguing possibilities for drug discovery and material science applications. Its hydrochloride salt form enhances stability and solubility, making it particularly valuable for experimental and industrial use.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in the 3,3-difluorocyclobutyl group of this compound aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy for optimizing drug candidates. Researchers are particularly interested in how this structural motif influences binding affinity and pharmacokinetic properties, making 1-(3,3-Difluorocyclobutyl)prop-2-yn-1-amine hydrochloride a compelling subject for study.

The prop-2-yn-1-amine component of this molecule is another critical feature, as alkyne-containing amines are widely utilized in click chemistry and bioconjugation. This functionality enables efficient coupling with azides, facilitating the synthesis of complex molecular architectures. Such reactions are pivotal in developing targeted therapies and diagnostic tools, which are among the most searched topics in AI-driven drug discovery platforms. The combination of these attributes positions CAS No. 2742656-84-2 as a versatile building block for innovative research.

From a synthetic perspective, the preparation of 1-(3,3-Difluorocyclobutyl)prop-2-yn-1-amine hydrochloride involves multi-step organic transformations, often requiring careful optimization of reaction conditions. The difluorocyclobutane ring is typically constructed via cycloaddition or ring-closing methodologies, while the propynylamine segment is introduced through nucleophilic substitution or reductive amination. These processes are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in cutting-edge chemistry.

Applications of this compound extend beyond pharmaceuticals. Its structural motifs are being explored in agrochemicals and material science, where fluorinated cyclobutanes contribute to improved durability and performance. For instance, incorporating 3,3-difluorocyclobutyl groups into polymers can enhance thermal stability and resistance to degradation, addressing common challenges in high-performance materials. These interdisciplinary applications make CAS No. 2742656-84-2 a topic of interest for researchers across multiple fields.

In the context of green chemistry, the synthesis and use of 1-(3,3-Difluorocyclobutyl)prop-2-yn-1-amine hydrochloride are being evaluated for their environmental impact. Researchers are investigating solvent-free or catalytic methods to reduce waste and energy consumption, aligning with global sustainability goals. This focus on eco-friendly practices resonates with the growing public interest in sustainable chemical production, a frequently searched term in scientific and industrial databases.

Quality control and analytical characterization are paramount when working with CAS No. 2742656-84-2. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to verify purity and structural integrity. These methods are essential for ensuring reproducibility in research and development, a critical factor given the compound's potential in high-stakes applications like precision medicine.

Looking ahead, the versatility of 1-(3,3-Difluorocyclobutyl)prop-2-yn-1-amine hydrochloride suggests it will remain a focal point in scientific inquiry. Whether in the design of next-generation therapeutics or advanced materials, its unique properties offer ample opportunities for innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and beyond.

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